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Compound of Interest

Compound Name: Bonannione A

Cat. No.: B1667367 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Bonannione, a flavonoid compound. While a specific Safety Data

Sheet (SDS) for Bonannione is not readily available, this guide is constructed based on the

known chemical properties of Bonannione and general best practices for the disposal of

similar laboratory chemicals, with special consideration for its classification as a potential

endocrine disruptor.

Chemical and Physical Properties of Bonannione A
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The table below summarizes the key quantitative data for Bonannione A.[1]
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Property Value Source

Molecular Formula C25H28O5 PubChem

Molecular Weight 408.5 g/mol PubChem

IUPAC Name

(2S)-6-[(2E)-3,7-dimethylocta-

2,6-dienyl]-5,7-dihydroxy-2-(4-

hydroxyphenyl)-2,3-

dihydrochromen-4-one

PubChem

CAS Number 97126-57-3 PubChem

Chemical Class
Flavanones, Potential

Endocrine Disruptor
PubChem

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Bonannione, it is crucial to be prepared for

potential exposures and spills.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Use safety glasses or goggles to shield against splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Step-by-Step Disposal Procedure for Bonannione
The following protocol outlines the systematic process for the safe disposal of Bonannione

waste, from generation to final pickup. This procedure is designed to minimize risk to personnel

and the environment.

1. Waste Segregation and Collection:

Solid Waste:

Collect solid Bonannione waste (e.g., powder, contaminated consumables like weigh

boats and paper towels) in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Liquid Waste:

Collect liquid waste containing Bonannione (e.g., solutions, rinsates) in a separate, leak-

proof hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes, broken glass) contaminated with Bonannione

must be disposed of in a designated sharps container.

2. Labeling of Waste Containers:

Proper labeling is critical for safe handling and disposal. All waste containers must be clearly

labeled with:

The words "Hazardous Waste"

The full chemical name: "Bonannione"
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The concentration and quantity of the waste

The date the waste was first added to the container

The primary hazard(s) (e.g., "Potential Endocrine Disruptor", "Irritant")

3. Storage of Chemical Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.

Secondary containment (e.g., a larger bin or tray) is highly recommended to contain any

potential leaks or spills.

4. Final Disposal:

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, arrange for pickup by your EHS office or a licensed hazardous waste

disposal contractor.

Never dispose of Bonannione waste down the drain or in the regular trash.

Experimental Protocol: Decontamination of Labware
Proper decontamination of laboratory equipment is essential to prevent cross-contamination

and ensure safety.

Initial Rinse: Rinse the contaminated labware (e.g., glassware, spatulas) with a suitable

organic solvent in which Bonannione is soluble (e.g., acetone, ethanol). Collect this rinsate

as hazardous liquid waste.

Washing: Wash the rinsed labware with a laboratory detergent and warm water.

Final Rinse: Rinse the labware thoroughly with deionized water.

Drying: Allow the labware to air dry or place it in a drying oven.
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Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Bonannione disposal procedure.
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Caption: Logical workflow for the proper disposal of Bonannione waste.

Disclaimer: This guidance is based on general laboratory safety principles and available

chemical data. A specific Safety Data Sheet (SDS) for Bonannione was not found. It is

imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific regulations and procedures that apply to your location. Always prioritize safety and

adhere to all local, state, and federal regulations regarding hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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